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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

ZONYL FS-300 Overview and Replacement

ZONYL FS-300 is a fluorosurfactant known for reducing surface tension and providing wetting, spreading,
and leveling capabilities [1] [2]. A key piece of information is that ZONYL FS-300 and related products
have been discontinued and are no longer manufactured, largely due to industry-wide shifts away from

certain long-chain PFAS chemistries [3].

The manufacturer introduced the Capstone product line as replacements, which are based on short-chain
molecules that meet the U.S. EPA 2010/15 PFOA Stewardship Program goals [3]. The recommended
alternatives for ZONYL FS-300 are Capstone FS-30 or Capstone FS-34 [3].

The table below compares the key specifications of the original product and its alternatives.

Property ZONYL FS-300 Capstone FS-30 / FS-34
lonic Character Nonionic [4] [5] Nonionic [3]

Solvent Water [4] Water [3]

Foaming Level Information missing Moderate to High [3]
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Property ZONYL FS-300 Capstone FS-30 / FS-34
Regulatory Discontinued (historical product) Compliant with PFOA Stewardship Program
Status [3] [3]

Reformulation Guidance and Experimental Use

When transitioning from ZONYL FS-300 to an alternative, consider the following steps based on general

reformulation guidance [3]:

e Calculate Active Ingredient Concentration: The percent actives in Capstone products may differ
from ZONYL FS-300. You should first calculate the concentration based on the active ingredient
amount in your existing formulation.

¢ Test Multiple Concentrations: It is recommended to test at least three different concentrations of the
replacement surfactant near or above the previous ZONYL FS-300 concentration to find the optimal
level for performance.

o Evaluate Performance: These replacements are not necessarily one-to-one equivalents, so
performance testing in your specific application is crucial.

The diagram below outlines this replacement and testing workflow.
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Documented Experimental Protocol

A published research study provides a specific protocol for using ZONYL FS-300 in preparing complex

emulsions, which may be useful for understanding its experimental context [6].

e Application: Preparation of light-induced reconfigurable complex emulsions [6].
¢ Role: Mixed with a light-responsive surfactant (C4AZOC2TAB) as the aqueous continuous phase [6].

e Procedure:
o Create a mixed surfactant aqueous solution with Zonyl FS-300 and C4AZOC2TAB [6].

o Heat hexane and perfluorooctane (oil phase) until miscible [6].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1833096?utm_src=pdf-body-img
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30184432/
https://pubmed.ncbi.nlm.nih.gov/30184432/
https://pubmed.ncbi.nlm.nih.gov/30184432/
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30184432/
https://pubmed.ncbi.nlm.nih.gov/30184432/
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Add the preheated surfactant solution to the oil phase [6].
o Emulsify using a vortex mixer (e.g., 2800 rpm for 1 minute) [6].
o Cool to room temperature to induce phase separation and let equilibrate [6].

FAQs and Troubleshooting

Q1: Why is ZONYL FS-300 no longer available? It was discontinued as part of an industry-wide phase-
out of long-chain PFAS chemicals, driven by the U.S. EPA PFOA Stewardship Program [3].

Q2: What are the primary safety classifications for Zonyl FS-300? Available safety information indicates
it has the hazard code Xi (Irritant) and is classified as WGK 3 in Germany, which signifies a high level of
aquatic hazard [7] [8].

Q3: My experiment requires a specific property of Zonyl FS-300. How do I ensure the alternative
works? The most reliable approach is to perform a application test. Since alternatives like Capstone are not
one-to-one replacements, you must verify that the new surfactant provides the required wetting, spreading, or

anti-fogging properties in your specific system [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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